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Compound of Interest

Compound Name: 1-Bromo-2-butyne

Cat. No.: B041608 Get Quote

Essential Safety and Handling Guide for 1-Bromo-2-
butyne
This guide provides critical safety protocols and logistical information for the handling and

disposal of 1-Bromo-2-butyne, tailored for researchers, scientists, and professionals in drug

development. Adherence to these procedures is essential for ensuring laboratory safety and

minimizing risks associated with this chemical.

Chemical Profile and Hazards

1-Bromo-2-butyne is a flammable and toxic organic compound.[1][2] It poses significant health

risks, including severe skin and eye irritation, respiratory tract irritation, and toxicity if ingested.

[1][3][4][5] The substance is also suspected of causing genetic defects. Due to its flammable

nature, it must be handled away from heat, sparks, and open flames.[1][6][7]
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Hazard Classification Description

Physical Hazard
Flammable liquid and vapor (Category 3).[1][2]

[6]

Health Hazards
Toxic if swallowed (Acute Toxicity, Oral:

Category 3).[1]

Causes skin irritation (Category 2).[1][2]

Causes serious eye irritation (Category 2A).[1]

[2]

May cause respiratory irritation.[1][2]

Suspected of causing genetic defects.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following equipment should be worn at

all times when handling 1-Bromo-2-butyne:

Protection Type Specific Equipment Standard

Eye/Face Protection
Chemical safety goggles or

glasses with side-shields.

OSHA 29 CFR 1910.133 or

European Standard EN166.[6]

[7]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and

protective clothing to prevent

skin exposure.[3][7]

Respiratory Protection

Use in a well-ventilated area. If

vapors or mists are generated,

a NIOSH-approved respirator

or a self-contained breathing

apparatus should be used.[1]

[3]

Body Protection Laboratory coat.
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Experimental Protocol: Safe Handling of 1-Bromo-2-
butyne
This protocol outlines the step-by-step procedure for safely using 1-Bromo-2-butyne in a

laboratory setting.

1. Preparation and Engineering Controls:

Ensure a calibrated and certified chemical fume hood is used for all operations.[3]

Verify that an eyewash station and safety shower are readily accessible and operational.[8]

Remove all potential ignition sources, such as open flames, hot plates, and spark-producing

equipment, from the work area.[1][7]

Use only spark-proof and explosion-proof equipment.[1][7]

Ground and bond all containers and receiving equipment to prevent static discharge.[6]

2. Handling and Use:

Wear all required PPE as specified in the table above.

Carefully uncap the 1-Bromo-2-butyne container, avoiding splashes.

Measure and dispense the required amount of the chemical using appropriate laboratory

glassware.

Keep the container tightly closed when not in use.[6]

Avoid contact with skin, eyes, and clothing.[1][9]

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling the chemical.[1][9]

3. Storage:
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Store 1-Bromo-2-butyne in a cool, dry, and well-ventilated area designated for flammable

liquids.[6][7]

Keep the container tightly closed and store away from incompatible materials, such as strong

oxidizing agents.[7][10]

The recommended storage temperature is refrigerated (2-8°C).[11]

4. Spill Management:

In case of a spill, evacuate non-essential personnel from the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material like sand or

vermiculite.[1][7]

Collect the absorbed material into a suitable, closed container for disposal.[7]

Ventilate the area and wash the spill site after material pickup is complete.

5. Disposal:

Dispose of waste 1-Bromo-2-butyne and contaminated materials as hazardous waste.[1][7]

All disposal activities must comply with local, regional, and national environmental

regulations.[1][11] Do not dispose of down the drain.[7]

Emergency Procedures
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Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][7]

Skin Contact

Immediately remove all contaminated clothing.

Wash skin with soap and plenty of water for at

least 15 minutes. Seek immediate medical

attention.[1][7]

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.[1][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][7]
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Caption: Workflow for the safe handling of 1-Bromo-2-butyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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